![molecular formula C22H30N4OS B2595099 (5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(piperidin-1-ylmethyl)-1,4-thiazepan-4-yl)methanone CAS No. 1421494-79-2](/img/structure/B2595099.png)
(5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(piperidin-1-ylmethyl)-1,4-thiazepan-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(piperidin-1-ylmethyl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C22H30N4OS and its molecular weight is 398.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction and Binding Analysis
The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) demonstrates potent and selective antagonism for the CB1 cannabinoid receptor. Conformational analysis using the AM1 molecular orbital method identified four distinct conformations, contributing to understanding the molecular interaction and binding preferences at the receptor level. This research aids in the development of unified pharmacophore models for CB1 receptor ligands, enhancing the design of receptor-specific drugs (Shim et al., 2002).
Synthesis and Structural Characterization
The synthesis and characterization of pyrazoline derivatives, such as the structurally related (3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone, demonstrate the versatility of pyrazole scaffolds in drug development. These compounds, synthesized by cyclization of chalcones with substituted benzyl hydrazides, were analyzed using FTIR, 1H NMR, 13C NMR, and mass spectrometry. This work contributes to the broader understanding of synthetic strategies and the structural basis for biological activity in pyrazole-based compounds (Mumtaz et al., 2015).
Enzyme Inhibitory Activity and Molecular Docking
1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives have been evaluated for their enzyme inhibitory activities against key enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). Compounds exhibited significant inhibitory activities, with molecular docking studies revealing meaningful interactions at the enzyme active sites. This line of research is critical for developing new therapeutic agents targeting enzyme-related diseases (Cetin et al., 2021).
Corrosion Inhibition
Pyrazole derivatives have also been studied for their corrosion inhibition effect on mild steel in hydrochloric acid solution, showcasing the chemical versatility of pyrazole compounds beyond pharmacological applications. Studies indicate that these compounds act as efficient corrosion inhibitors, highlighting the potential of pyrazole derivatives in industrial applications related to corrosion prevention (Yadav et al., 2015).
Properties
IUPAC Name |
(5-methyl-1-phenylpyrazol-4-yl)-[3-(piperidin-1-ylmethyl)-1,4-thiazepan-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4OS/c1-18-21(15-23-26(18)19-9-4-2-5-10-19)22(27)25-13-8-14-28-17-20(25)16-24-11-6-3-7-12-24/h2,4-5,9-10,15,20H,3,6-8,11-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRSMSBOFCJIALX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCCSCC3CN4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.